N'-(3-chlorobenzoyl)-1-(4-chlorobenzyl)-6-oxo-1,6-dihydropyridine-3-carbohydrazide

• IUPAC Name: N'-(3-chlorobenzoyl)-1-[(4-chlorophenyl)methyl]-6-oxopyridine-3-carbohydrazide
• InChI: InChI=1S/C20H15Cl2N3O3/c21-16-7-4-13(5-8-16)11-25-12-15(6-9-18(25)26)20(28)24-23-19(27)14-2-1-3-17(22)10-14/h1-10,12H,11H2,(H,23,27)(H,24,28)
• InChI Key: NDXHEBSGDDVLGU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(=O)NNC(=O)C2=CN(C(=O)C=C2)CC3=CC=C(C=C3)Cl
• Molecular Formula: C20H15Cl2N3O3
• Molecular Weight: 416.3 g/mol

Description

N'-(3-chlorobenzoyl)-1-(4-chlorobenzyl)-6-oxo-1,6-dihydropyridine-3-carbohydrazide is a useful research compound. Its molecular formula is C20H15Cl2N3O3 and its molecular weight is 416.26. The purity is usually 95%.
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Scientific Research Applications

Supramolecular Chemistry Applications

A study focused on novel pyridine-based hydrazone derivatives synthesized via ultrasonication, revealing insights into their optimized geometry, nonlinear optical properties, and hydrogen bonding networks. These findings highlight the compound's potential in materials architecture due to its ability to form non-covalent directional interactions, crucial for developing advanced materials (Khalid et al., 2021).

Mechanism of Action

Target of Action

It’s known that indole derivatives, which this compound is a part of, bind with high affinity to multiple receptors . These receptors are involved in a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives are known to interact with their targets in a way that inhibits or enhances their function . This interaction can lead to changes in the cellular processes controlled by these targets, resulting in the observed biological activities .

Biochemical Pathways

Indole derivatives are known to affect a variety of biochemical pathways due to their broad-spectrum biological activities . These pathways can include those involved in inflammation, viral replication, cancer cell proliferation, HIV infection, oxidative stress, microbial growth, tuberculosis, diabetes, malaria, and cholinesterase activity .

Result of Action

Given the broad range of biological activities associated with indole derivatives, the effects can be diverse and depend on the specific targets and pathways involved .